[5-(Methylnitrosamino)-1-(3-pyridyl)-1-pentanol

Specification

• CAS No.: 887407-09-2
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol
• IUPAC Name: N-(5-hydroxy-5-pyridin-3-ylpentyl)-N-methylnitrous amide
• Standard InChI: InChI=1S/C11H17N3O2/c1-14(13-16)8-3-2-6-11(15)10-5-4-7-12-9-10/h4-5,7,9,11,15H,2-3,6,8H2,1H3
• Standard InChI Key: MHWBZHPAMNCSHJ-UHFFFAOYSA-N
• SMILES: CN(CCCCC(C1=CN=CC=C1)O)N=O
• Canonical SMILES: CN(CCCCC(C1=CN=CC=C1)O)N=O

Introduction

5-(Methylnitrosamino)-1-(3-pyridyl)-1-pentanol, commonly referred to as a tobacco-specific nitrosamine, is a compound of significant interest in the field of cancer research due to its association with tobacco use and its carcinogenic properties. This compound is structurally related to other nitrosamines and has been implicated in various studies examining the effects of tobacco smoke on human health.

Biological Significance

5-(Methylnitrosamino)-1-(3-pyridyl)-1-pentanol is notable for its role as a metabolite of nicotine-derived nitrosamine ketone (NNK). Research indicates that this compound can contribute to the development of lung cancer and other tobacco-related diseases. Its presence in biological fluids, such as urine, serves as a biomarker for tobacco exposure.

Key Findings from Research Studies:

• Carcinogenic Potential: Studies have demonstrated that exposure to this compound may lead to significant tumor formation in animal models, particularly in lung tissues following NNK exposure.

• Biomarker for Tobacco Exposure: The compound has been identified as a reliable biomarker for assessing exposure to tobacco smoke, both in active smokers and non-smokers exposed to secondhand smoke.

Metabolism and Detection

The metabolism of 5-(Methylnitrosamino)-1-(3-pyridyl)-1-pentanol involves conversion into various glucuronides, which can be detected in urine samples. The stability of these metabolites over time makes them useful for monitoring long-term tobacco exposure.

Table 2: Metabolites and Their Detection

Metabolite	Detection Method	Sample Type
NNAL (total)	Urinary analysis	Urine
Cotinine	Plasma/urine analysis	Plasma/Urine

Health Implications

The implications of exposure to 5-(Methylnitrosamino)-1-(3-pyridyl)-1-pentanol extend beyond cancer risk. Elevated levels of this compound have been associated with enhanced migration and chemoresistance in lung cancer cells, indicating a potential mechanism by which tobacco smoke contributes to cancer progression.